1,5-dimethyl-4-{[(E)-(5-methylfuran-2-yl)methylidene]amino}-2-phenyl-1,2-dihydro-3H-pyrazol-3-one

Specification

• Molecular Formula: C17H17N3O2
• Molecular Weight: 295.34 g/mol
• IUPAC Name: 1,5-dimethyl-4-[(5-methylfuran-2-yl)methylideneamino]-2-phenylpyrazol-3-one
• Standard InChI: InChI=1S/C17H17N3O2/c1-12-9-10-15(22-12)11-18-16-13(2)19(3)20(17(16)21)14-7-5-4-6-8-14/h4-11H,1-3H3
• Standard InChI Key: QGUNCDJBWLVACI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C=NC2=C(N(N(C2=O)C3=CC=CC=C3)C)C

Introduction

Synthesis Steps:

• Condensation Reaction: The reaction between 4-aminoantipyrine and 5-methylfurfural is carried out in a suitable solvent.

• Purification: The product is purified using recrystallization techniques to achieve high purity.

• Optimization: Reaction conditions such as temperature, time, and concentration are optimized to maximize yield and purity.

Analytical Techniques

Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are commonly used to characterize this compound further. These methods provide detailed information about its molecular structure and purity.

Analytical Methods:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides information on the molecular structure.

• Mass Spectrometry: Helps in determining the molecular weight and purity.

Applications and Research Findings

1,5-Dimethyl-4-{[(E)-(5-methylfuran-2-yl)methylidene]amino}-2-phenyl-1,2-dihydro-3H-pyrazol-3-one has several scientific applications, particularly in medicinal chemistry. Its unique structure makes it a valuable intermediate for synthesizing other complex molecules with potential biological activities.

Applications:

• Medicinal Chemistry: Used as an intermediate in synthesizing compounds with potential biological activities.

• Organic Synthesis: Plays a role in the development of new organic synthesis methodologies.